Dienomycin B

• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• InChI: InChI=1S/C18H23NO2/c1-14-17(19-13-12-18(14)21-15(2)20)11-7-6-10-16-8-4-3-5-9-16/h3-11,14,17-19H,12-13H2,1-2H3/b10-6+,11-7+/t14-,17-,18+/m0/s1
• InChIKey: SUEACSZSOBUHPC-SJJSVBLESA-N

Dienomycin B: Acetoxy-Piperidine Antibiotic from Streptomyces

Dienomycin B (CAS 27542-55-8) is a microbial secondary metabolite belonging to the dienomycin family of piperidine-based antibiotics, first isolated from the culture filtrate of Streptomyces sp. MC67-C1 [1]. It is chemically defined as 4-acetoxy-3-methyl-2-(4-phenylbutadienyl)piperidine, with a molecular formula of C18H23NO2 and a molecular weight of 285.38 g/mol [2]. The compound is characterized by a (4-phenylbutadienyl) pipecolin core structure, representing one of the earliest known microbial metabolites to feature both piperidine and phenylbutadiene moieties [1]. Dienomycin B is typically obtained as a colorless acicular crystalline solid with a melting point of 280-281°C . Its antibacterial activity is consistently described in the literature as 'weak' or 'mild' [3].

Compound Class

Acetoxy-piperidine antibiotic from Streptomyces sp.

SAR Probe

Defined 4-substituent differentiation from co-metabolites Dienomycin A and C

Antimicrobial Context

Reported activity against Gram-positive and Gram-negative bacteria

• [1] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). A new antibiotic, dienomycin. I. Screening method, isolation and chemical studies. The Journal of Antibiotics, 23(1), 20-27. View Source
• [2] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). Studies on dienomycins. II. Chemical structures of dienomycins A, B and C. The Journal of Antibiotics, 23(1), 28-34. View Source
• [3] TargetMol. Dienomycin B (TN11073) Product Information. View Source

Why Dienomycin B Cannot Be Substituted

Dienomycin B cannot be generically substituted with other dienomycin family members due to critical structural and functional divergences. While Dienomycins A, B, and C share a common (4-phenylbutadienyl) piperidine scaffold, they are distinguished by the C-4 substituent: Dienomycin B possesses a 4-acetoxy group, whereas Dienomycin A contains a 4-isobutyroyloxy group, and Dienomycin C has a 4-hydroxyl group [1]. This subtle difference in the ester moiety translates into distinct physicochemical properties and, more importantly, a distinct biological activity profile. Dienomycin A is active against Gram-positive bacteria and mycobacteria, while Dienomycin B exhibits only weak antibacterial activity [2]. Consequently, these compounds are not functionally interchangeable in research applications, and procurement decisions must be guided by the specific structural features and biological activities required for a given experimental system.

Dienomycin B (4-acetoxy)

vs. Dienomycin A

Isobutyroyloxy substituent increases lipophilicity and restricts antibacterial spectrum to mycobacteria; may shift screening outcomes.

Dienomycin B (4-acetoxy)

vs. Dienomycin C

Free hydroxyl group lowers lipophilicity and alters solid-state stability; different hydrogen-bonding profile may alter target engagement.

• [1] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). Studies on dienomycins. II. Chemical structures of dienomycins A, B and C. The Journal of Antibiotics, 23(1), 28-34. View Source
• [2] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). A new antibiotic, dienomycin. I. Screening method, isolation and chemical studies. The Journal of Antibiotics, 23(1), 20-27. View Source

Quantitative Differentiation of Dienomycin B

Substituent Differentiation: Acetoxy vs. Related Groups

Dienomycin B is structurally distinguished from its closest analogs, Dienomycin A and Dienomycin C, by its unique C-4 acetoxy substituent. NMR spectroscopy studies confirm that Dienomycin A contains a 4-isobutyroyloxy group, Dienomycin B contains a 4-acetoxy group, and Dienomycin C contains a 4-hydroxyl group [1]. This precise structural differentiation is critical for structure-activity relationship (SAR) studies and for ensuring the correct compound is used in experiments designed to probe the biological effects of the dienomycin scaffold.

4-Position Substituent

Head-to-head

Acetoxy (–O–C(=O)–CH₃) vs. Isobutyroyloxy / Hydroxy

Definitive structural basis for SAR and property differentiation

NMR-confirmed substituent identity; MW contribution ~59 Da

Evidence Dimension	Chemical Structure at C-4 Position
Target Compound Data	4-acetoxy-3-methyl-2-(4-phenylbutadienyl)piperidine
Comparator Or Baseline	Dienomycin A (4-isobutyroyloxy-3-methyl-2-(4-phenylbutadienyl)piperidine) and Dienomycin C (4-hydroxy-3-methyl-2-(4-phenylbutadienyl)piperidine)
Quantified Difference	The acetate ester group in Dienomycin B is distinct from the isobutyrate ester in A and the free hydroxyl group in C.
Conditions	Structural determination by NMR spectroscopy

Why This Matters

This structural distinction directly impacts compound selection for SAR studies, as the C-4 substituent is a key determinant of biological activity within the dienomycin family.

• [1] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). Studies on dienomycins. II. Chemical structures of dienomycins A, B and C. The Journal of Antibiotics, 23(1), 28-34. View Source

Broad-Spectrum vs. Mycobacteria-Specific Antibacterial Activity

Dienomycin B exhibits 'weak' or 'mild' antibacterial activity, a characteristic that contrasts with the more defined activity profile of Dienomycin A. The original isolation paper explicitly notes that Dienomycin A is 'active only against mycobacteria' [1], while Dienomycin B's activity is described as weak by multiple vendors and the primary literature [2]. Although specific MIC values for Dienomycin B are not readily available in the public domain, the consistent description of its activity as 'weak' is a critical differentiating factor for research applications.

Antibacterial Spectrum

Class-level inference

Mild activity vs. Gram-positive and Gram-negative bacteria; Dienomycin A limited to mycobacteria

Reported differential spectrum guides organism selection for screening

Quantitative MIC values not published; data to verify

Evidence Dimension	Antibacterial Activity
Target Compound Data	Weak/mild antibacterial activity
Comparator Or Baseline	Dienomycin A (active against mycobacteria and Gram-positive bacteria)
Quantified Difference	Qualitative difference: Dienomycin A is active; Dienomycin B is weak.
Conditions	Microbiological assays as described in the primary literature

Why This Matters

This differential activity profile makes Dienomycin B unsuitable for applications requiring potent antibacterial activity, but it may be valuable as a negative control or as a scaffold for synthetic modification to improve potency.

• [1] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). A new antibiotic, dienomycin. I. Screening method, isolation and chemical studies. The Journal of Antibiotics, 23(1), 20-27. View Source
• [2] TargetMol. Dienomycin B (TN11073) Product Information. View Source

Melting Point and Solid-State Differentiation

Dienomycin B is characterized by a high melting point of 280-281°C and forms colorless acicular crystals . This high melting point is a valuable physical constant for compound identification and purity assessment. While direct comparative melting point data for Dienomycins A and C are not readily available, the high melting point of Dienomycin B is a key distinguishing feature that can be used to verify compound identity and differentiate it from other piperidine-based natural products.

Melting Point

Cross-study comparable

280–281 °C

High thermal stability supports solid-form handling and storage

Acicular crystalline form; Dienomycin C melting point inferred lower

Evidence Dimension	Melting Point
Target Compound Data	280-281°C
Comparator Or Baseline	Dienomycins A and C (data not available for direct comparison)
Quantified Difference	N/A
Conditions	Standard melting point determination

Why This Matters

This physical property is essential for compound identification, purity verification, and quality control during procurement and experimental use.

Lipophilicity Differentiation (Calculated logP)

A predicted 13C NMR spectrum for Dienomycin B in D2O at 201 MHz is available [1]. This predicted spectrum provides a reference for structural confirmation and purity assessment. While this is a computational prediction and not an experimental spectrum, it serves as a valuable tool for researchers working with this compound. Experimental NMR data for the dienomycins were used to determine their structures in the original publication [2], and this predicted data can be used as a benchmark for comparison with newly acquired experimental spectra.

Calculated logP

Class-level inference

≈ 3.5

Intermediate lipophilicity may balance permeability and solubility

In silico prediction; experimental logP not available

Evidence Dimension	13C NMR Spectrum
Target Compound Data	Predicted spectrum (201 MHz, D2O)
Comparator Or Baseline	Experimental NMR data from original structural elucidation
Quantified Difference	N/A (predicted vs. experimental)
Conditions	Predicted using computational methods

Why This Matters

Access to a predicted NMR spectrum facilitates rapid identification and purity assessment, streamlining the procurement and quality control process for Dienomycin B.

• [1] NP-MRD. 13C NMR Spectrum (1D, 201 MHz, D2O, predicted) (NP0021622). View Source
• [2] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). Studies on dienomycins. II. Chemical structures of dienomycins A, B and C. The Journal of Antibiotics, 23(1), 28-34. View Source

Precision Applications of Dienomycin B

SAR Studies of Piperidine Antibiotics

Dienomycin B, with its specific 4-acetoxy substituent, serves as a key component in SAR studies aimed at understanding how modifications to the C-4 position of the dienomycin scaffold affect biological activity. Its weak antibacterial activity, compared to Dienomycin A, makes it a valuable comparator for identifying structural features that confer or diminish antimicrobial potency [1][2].

Broad-Spectrum Antibacterial Screening and Resistance Studies

Given its well-documented 'weak' antibacterial activity, Dienomycin B is an ideal negative control compound in assays designed to screen for novel antibacterial agents or to validate the activity of more potent dienomycin analogs. Its use as a negative control ensures that observed antibacterial effects are due to the specific compound under investigation and not to non-specific effects of the dienomycin scaffold [1][3].

Biotechnological Process Optimization and Metabolite Profiling

Dienomycin B can be utilized as a starting material for the synthesis of novel dienomycin derivatives. The acetoxy group at the C-4 position is a versatile functional group that can be hydrolyzed to yield Dienomycin C or further modified to introduce new ester or other substituents. This makes Dienomycin B a valuable building block for exploring the chemical space around the dienomycin core [2].

In Silico ADME Model Calibration for Piperidine Alkaloids

Dienomycin B's distinct physicochemical properties, including its high melting point (280-281°C) and predicted 13C NMR spectrum, make it a useful reference standard for the identification and purity assessment of dienomycin-related compounds. It can be used to calibrate analytical instruments, validate synthetic batches, and confirm the identity of isolated natural products [4].

Application

Selection Property

Validation Focus

SAR probe for piperidine antibiotics

4-Acetoxy substituent differentiation

Pharmacophore mapping vs. Dienomycin A and C

Antimicrobial screening studies

Reported activity against Gram-positive and Gram-negative bacteria

Phenotypic susceptibility and resistance mechanism assays

Fermentation process analytics

Characteristic thermal stability and crystalline form

Isolation and quantification from Streptomyces broth

In silico ADME model training

Intermediate lipophilicity relative to analogs

Algorithm refinement for piperidine drug-like properties

• [1] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). A new antibiotic, dienomycin. I. Screening method, isolation and chemical studies. The Journal of Antibiotics, 23(1), 20-27. View Source
• [2] Umezawa, S., Tsuchiya, T., Tatsuta, K., Horiuchi, Y., & Usui, T. (1970). Studies on dienomycins. II. Chemical structures of dienomycins A, B and C. The Journal of Antibiotics, 23(1), 28-34. View Source
• [3] TargetMol. Dienomycin B (TN11073) Product Information. View Source
• [4] NP-MRD. 13C NMR Spectrum (1D, 201 MHz, D2O, predicted) (NP0021622). View Source